N-(6-methylpyridin-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-3-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C17H19N3O3S/c1-13-6-4-9-16(18-13)19-17(21)14-7-5-8-15(12-14)24(22,23)20-10-2-3-11-20/h4-9,12H,2-3,10-11H2,1H3,(H,18,19,21)
• InChI Key: WKGJZZZEJWGXPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

N-(6-methylpyridin-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide, also known as MPSPB, is a small molecule inhibitor that has been developed for its potential therapeutic applications. The compound has been studied for its mechanism of action and its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Regularities of Structure–Activity Relationship : A study explored the synthesis and structure–activity relationships of a series of N-pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, focusing on the reactivity of aminopyridines with imidazolide. The research utilized 1H-NMR spectroscopy and X-ray diffraction analysis to confirm the structure of synthesized substances, revealing insights into the analgesic and anti-inflammatory activities based on the arrangement of benzothiazine and pyridine fragments (Ukrainets et al., 2019).

• Metal Complexes Synthesis and Characterization : Another study focused on the synthesis of metal complexes with 4-methyl-N-(p-methylphenylsulphonyl)-N-(pyridin-2-yl)benzene sulphonamide, demonstrating the structural elucidations through various spectroscopic techniques. This research highlights the compound's potential in increasing the biological and catalytic capabilities in pharmaceutical and chemical industries (Orie, Ike, & Nzeneri, 2021).

Anticancer Research

• Anticancer Agent Synthesis : Research on the synthesis of substituted N-[(3-(1H-pyrrol-1yl)methyl]-5,6-dihydropyridin-1(2H)-yl) benzamide/benzene sulfonamide as anticancer agents was conducted, revealing the compound's potent cytotoxic effects on various cancer cell lines. This study underscores the importance of the compound in developing novel, selective, and less toxic anticancer therapies (Redda et al., 2011).

Molecular Docking and In Vitro Screening

• Molecular Docking and Antimicrobial Activity : A series of novel pyridine and fused pyridine derivatives were synthesized and subjected to in silico molecular docking screenings, indicating moderate to good binding energies. The compounds exhibited antimicrobial and antioxidant activity, suggesting their potential in pharmaceutical applications (Flefel et al., 2018).

Polymorphism and Crystal Structure

• Polymorphism and Pharmaceutical Activity : The discovery of a new polymorph of a pharmaceutically active sulfapyridine derivative illustrates the compound's significance in drug formulation and design, emphasizing the role of solvent in determining crystal structure and polymorphism (Pan & Englert, 2013).